Cas no 15057-98-4 (Guaiacyl Nicotinate)

Guaiacyl Nicotinate structure
Guaiacyl Nicotinate structure
Product Name:Guaiacyl Nicotinate
CAS No:15057-98-4
MF:C13H11NO3
MW:229.231343507767
CID:166185
PubChem ID:84772
Update Time:2025-04-19

Guaiacyl Nicotinate Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylicacid, 2-methoxyphenyl ester
    • (2-methoxyphenyl) pyridine-3-carboxylate
    • GUAIACYL NICOTINATE
    • 2-Methoxyphenyl nicotinate
    • 2-methoxyphenyl pyridine-3-carboxylate
    • Nicotinic acid, 2-methoxyphenyl ester
    • UNII-0NL78157RR
    • Einecs 239-123-1
    • Q27237006
    • AKOS024334823
    • 3-Pyridinecarboxylic acid, 2-methoxyphenyl ester
    • Guaiacol nicotinate
    • 15057-98-4
    • 0NL78157RR
    • DTXSID00164575
    • FT-0637176
    • NS00024919
    • 3-Pyridinecarboxylic acid 2-methoxyphenyl ester
    • Guaiacyl Nicotinate
    • Inchi: 1S/C13H11NO3/c1-16-11-6-2-3-7-12(11)17-13(15)10-5-4-8-14-9-10/h2-9H,1H3
    • InChI Key: KVPUDAXRVGUATI-UHFFFAOYSA-N
    • SMILES: O(C(C1C=NC=CC=1)=O)C1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 229.07393
  • Monoisotopic Mass: 229.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 48.4Ų

Experimental Properties

  • PSA: 48.42

Guaiacyl Nicotinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
G800008-50mg
Guaiacyl Nicotinate
15057-98-4
50mg
$ 50.00 2022-06-04
TRC
G800008-100mg
Guaiacyl Nicotinate
15057-98-4
100mg
$ 65.00 2022-06-04
TRC
G800008-500mg
Guaiacyl Nicotinate
15057-98-4
500mg
$ 80.00 2022-06-04

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